Cas no 1803593-88-5 (2-fluorobenzohydrazide hydrochloride)

• Product Name: 2-fluorobenzohydrazide hydrochloride
• CAS No: 1803593-88-5
• MF: C₇H₈ClFN₂O
• MW: 190.602623939514
• CID: 4675230
• PubChem ID: 86812368
• Update Time: 2025-05-22

2-fluorobenzohydrazide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-fluorobenzohydrazide hydrochloride
• 2-Fluorobenzohydrazide;hydrochloride

• Inchi： 1S/C7H7FN2O.ClH/c8-6-4-2-1-3-5(6)7(11)10-9;/h1-4H,9H2,(H,10,11);1H
• InChI Key： USHCUUCMYJSKKN-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC=CC=1C(NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-fluorobenzohydrazide hydrochloride

2-Fluorobenzohydrazide Hydrochloride (CAS No. 1803593-88-5): Properties, Applications, and Market Insights

2-Fluorobenzohydrazide hydrochloride (CAS No. 1803593-88-5) is a specialized fluorinated organic compound with significant relevance in pharmaceutical and agrochemical research. This white to off-white crystalline powder is widely used as a key intermediate in the synthesis of bioactive molecules. The presence of both fluorine and hydrazide functional groups in its structure makes it particularly valuable for designing compounds with enhanced metabolic stability and target specificity.

The chemical properties of 2-fluorobenzohydrazide HCl include a molecular weight of 188.60 g/mol and good solubility in polar solvents like water, methanol, and dimethyl sulfoxide (DMSO). Its melting point typically ranges between 180-185°C, with decomposition observed at higher temperatures. The fluorine atom at the ortho position of the benzene ring contributes to the compound's unique electronic characteristics, influencing its reactivity in subsequent chemical transformations.

In pharmaceutical applications, 2-fluorobenzohydrazide hydrochloride serves as a crucial building block for developing potential drug candidates. Researchers frequently utilize this compound in the synthesis of heterocyclic compounds, particularly those containing pyrazole, triazole, or oxadiazole moieties. These structural motifs are commonly found in molecules with antimicrobial, anti-inflammatory, or anticancer properties. The compound's stability under various reaction conditions makes it particularly attractive for medicinal chemistry applications.

Recent trends in drug discovery have increased demand for fluorinated pharmaceutical intermediates like 2-fluorobenzohydrazide HCl. The incorporation of fluorine atoms into drug molecules often improves their pharmacokinetic properties, including enhanced membrane permeability and resistance to metabolic degradation. This explains why approximately 20-25% of currently marketed drugs contain at least one fluorine atom, driving interest in compounds like CAS 1803593-88-5.

The agrochemical industry also benefits from 2-fluorobenzohydrazide derivatives, where they contribute to the development of novel pesticides and herbicides. Fluorine-containing compounds frequently demonstrate improved pest control efficacy and environmental stability compared to their non-fluorinated counterparts. Researchers are particularly interested in how the ortho-fluorine substitution pattern influences the biological activity of resulting agrochemicals.

From a synthetic chemistry perspective, 2-fluorobenzohydrazide hydrochloride offers several advantages. The hydrochloride salt form improves the compound's stability and handling characteristics compared to the free base. Chemists appreciate its reliable reactivity in condensation reactions, particularly when forming hydrazones or participating in cyclization reactions to create nitrogen-containing heterocycles. These transformations are fundamental to constructing complex molecular architectures in modern organic synthesis.

Market analysis indicates steady growth in demand for fluorinated chemical intermediates, with 2-fluorobenzohydrazide HCl maintaining a niche but important position. Pharmaceutical companies and contract research organizations represent the primary consumers, with academic research institutions accounting for a smaller but significant portion of the market. The compound's pricing reflects its specialized nature and the technical challenges associated with its synthesis and purification.

Quality control standards for 2-fluorobenzohydrazide hydrochloride typically require high purity levels (≥98%) confirmed by HPLC analysis. Suppliers often provide detailed characterization data including ¹H NMR, ¹³C NMR, and mass spectra to verify compound identity and purity. Proper storage conditions involve protection from moisture and maintenance at room temperature in well-sealed containers to ensure long-term stability.

Environmental and safety considerations for handling CAS 1803593-88-5 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment including gloves and safety glasses is recommended when working with this material. Proper ventilation should be maintained during handling to minimize exposure to airborne particles.

Future research directions involving 2-fluorobenzohydrazide hydrochloride may explore its potential in developing novel materials beyond pharmaceutical applications. The unique electronic properties imparted by the fluorine substituent could prove valuable in designing advanced functional materials or catalysts. Additionally, the growing field of fluorine in medicinal chemistry continues to uncover new opportunities for this and related fluorinated building blocks.

For researchers sourcing 2-fluorobenzohydrazide HCl, important considerations include supplier reliability, batch-to-batch consistency, and comprehensive analytical documentation. Many manufacturers offer custom synthesis services and bulk quantities to meet diverse research needs. The compound's availability through specialty chemical suppliers ensures accessibility for both small-scale exploratory research and larger development projects.

In summary, 2-fluorobenzohydrazide hydrochloride (CAS No. 1803593-88-5) represents a versatile and valuable intermediate in modern chemical research. Its applications span drug discovery, agrochemical development, and materials science, reflecting the broad utility of fluorinated organic compounds. As scientific understanding of fluorine's effects on molecular properties deepens, the importance of specialized building blocks like this compound will likely continue to grow in both academic and industrial settings.